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An In-depth Technical Guide on the Structural Analysis and Chemical Properties of Hidrosmin

For Researchers, Scientists, and Drug Development Professionals

Abstract
Hidrosmin is a semi-synthetic flavonoid derived from diosmin, primarily utilized as a

vasoprotective and capillary-stabilizing agent for the treatment of venous insufficiency.[1][2] Its

enhanced water solubility compared to its parent compound, diosmin, improves bioavailability

and therapeutic efficacy.[3][4] This guide provides a comprehensive overview of the structural

characteristics, physicochemical properties, and analytical methodologies pertinent to

Hidrosmin, serving as a technical resource for professionals in pharmaceutical research and

development.

Chemical Structure and Identification
Hidrosmin is structurally a flavone glycoside. It is a hydroxyethylated derivative of diosmin,

which itself is the 7-rutinoside of diosmetin. The core structure consists of a flavone backbone

linked to a disaccharide (rutinose, which is composed of rhamnose and glucose) and further

modified with hydroxyethyl groups.[5] Commercial Hidrosmin is typically a mixture of mono-

and di-hydroxyethylated derivatives.[6]

IUPAC Name: 5-(2-hydroxyethoxy)-2-(3-hydroxy-4-methoxyphenyl)-7-[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-[[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxymethyl]oxan-2-
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yl]oxychromen-4-one[7][8]

CAS Number: 115960-14-0[3][8]

Chemical Formula: C₃₀H₃₆O₁₆[1][9]

The following diagram illustrates the logical relationship and chemical transformation from the

parent compound Diosmin to Hidrosmin.
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Caption: Synthesis relationship between Diosmin and Hidrosmin.

Physicochemical Properties
The introduction of hydroxyethyl groups significantly alters the physicochemical properties of

Hidrosmin relative to diosmin, most notably its solubility.[4][10] A summary of its key properties

is presented below.
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Property Value Reference(s)

Molecular Weight 652.60 g/mol [1][3][8]

Appearance
Off-white to pale yellow

crystalline powder
[3][4]

Melting Point >151°C (decomposes) [11]

Solubility
Soluble in water, slightly

soluble in methanol
[3][9][10][12]

LogP (calculated) -1.4 to -1.7 [10]

Hydrogen Bond Donors 8 [10]

Hydrogen Bond Acceptors 16 [10]

Structural Analysis and Experimental Protocols
The structural elucidation and quality control of Hidrosmin rely on a combination of

chromatographic and spectroscopic techniques.

High-Performance Liquid Chromatography (HPLC)
HPLC is the standard technique for the assay, impurity profiling, and stability testing of

Hidrosmin.[13][14] A reverse-phase method is typically employed.

Representative Experimental Protocol:

Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[13]

Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.05% formic

acid in water) and an organic solvent (e.g., methanol or acetonitrile).[13][15]

Flow Rate: 1.0 - 1.2 mL/min.[15]

Detection: UV detection at a wavelength of approximately 280 nm or 340-350 nm.[13][16]
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Temperature: 30°C.[15]

Sample Preparation: The sample is accurately weighed and dissolved in the mobile phase or

a suitable solvent like methanol to a known concentration.

Quantification: The concentration of Hidrosmin and its impurities is determined by comparing

peak areas to those of a certified reference standard.[13]

The workflow for the analytical characterization and quality control of Hidrosmin is depicted

below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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